N1-(2-methoxyethyl)-N2-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)oxalamide

• IUPAC Name: N-(2-methoxyethyl)-N'-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]oxamide
• InChI: InChI=1S/C15H16N2O4S2/c1-21-7-6-16-14(19)15(20)17-9-10-4-5-12(23-10)13(18)11-3-2-8-22-11/h2-5,8H,6-7,9H2,1H3,(H,16,19)(H,17,20)
• InChI Key: XIWYEMFUGZMJBB-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC1=CC=C(S1)C(=O)C2=CC=CS2
• Molecular Formula: C15H16N2O4S2
• Molecular Weight: 352.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene has been an indispensable anchor for medicinal chemists to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene and its derivatives have versatile synthetic applicability and biological activity, which has helped medicinal chemists to plan, organize, and implement new approaches towards the discovery of novel drugs.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

• Synthesis and Structural Studies : The development of novel synthetic routes for oxalamide derivatives and their structural analysis is fundamental in organic chemistry and pharmaceutical research. For instance, a study demonstrated a novel acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes for the synthesis of di- and mono-oxalamides, showing the versatility of oxalamide structures in synthetic chemistry (Mamedov et al., 2016).

• Catalysis : Compounds containing oxalamide and thiophene units can act as catalysts in chemical reactions. A study on the copper-catalyzed coupling reaction of (hetero)aryl chlorides and amides highlights the role of such structures in facilitating bond formation between carbon and nitrogen, an essential reaction in the synthesis of many organic compounds (De, Yin, & Ma, 2017).

• Material Science : The study of the effects of substituents on the structure, stability, and π-dimerization of dithienylpyrrole radical cations suggests that compounds with thiophene units have significant potential in material science, particularly in the development of novel electronic and photonic materials (Nishinaga et al., 2013).

• Pharmaceutical Research : The pronounced anti-proliferative activity and tumor cell selectivity of 5-alkyl-2-amino-3-methylcarboxylate thiophenes indicate the relevance of thiophene derivatives in the design of new anticancer drugs. This research provides a basis for exploring the therapeutic potential of related compounds in oncology (Thomas et al., 2017).

• Analytical Chemistry : Techniques for the analysis and detection of compounds, such as the high-performance liquid chromatographic determination of aliphatic thiols with aroylacrylic acids as fluorogenic percolumn derivatization reagents, showcase the importance of oxalamide and thiophene derivatives in developing sensitive and selective analytical methods (Gatti et al., 1990).

Mechanism of Action

Thiophene derivatives have been proven to be effective drugs in the present disease scenario. They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Future Directions

The future of thiophene and its derivatives in medicinal chemistry research looks promising. As the world’s population continues to increase, health problems have also become a very serious clinical problem. Therefore, it is an urgent requirement for scientists to design and discover new drug molecules which possibly offer some of the greatest hopes for success in the present and future.